Cas no 39182-30-4 (4,4'-Bipyridine, 1-oxide)
4,4'-Bipyridine, 1-oxide structure
Product Name:4,4'-Bipyridine, 1-oxide
CAS No:39182-30-4
MF:C10H8N2O
MW:172.18332195282
CID:1499624
PubChem ID:12299154
Update Time:2025-04-21
4,4'-Bipyridine, 1-oxide Chemical and Physical Properties
Names and Identifiers
-
- 4,4'-Bipyridine, 1-oxide
- 1-oxido-4-pyridin-4-ylpyridin-1-ium
- DTXSID20486145
- 10.14272/JDNWJNJHGZHYNE-UHFFFAOYSA-N.1
- [4,4'-Bipyridine] 1-oxide
- 4,4'-dipyridyl N-oxide
- JDNWJNJHGZHYNE-UHFFFAOYSA-N
- SCHEMBL5254585
- 4,4'-bipyridine-1-oxide
- doi:10.14272/JDNWJNJHGZHYNE-UHFFFAOYSA-N.1
- 39182-30-4
-
- Inchi: 1S/C10H8N2O/c13-12-7-3-10(4-8-12)9-1-5-11-6-2-9/h1-8H
- InChI Key: JDNWJNJHGZHYNE-UHFFFAOYSA-N
- SMILES: [O-][N+]1C=CC(=CC=1)C1C=CN=CC=1
Computed Properties
- Exact Mass: 172.06374
- Monoisotopic Mass: 172.063662883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 38.4Ų
Experimental Properties
- PSA: 39.83
4,4'-Bipyridine, 1-oxide Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
39182-30-4 (4,4'-Bipyridine, 1-oxide) Related Products
- 1131-61-9(4-Phenylpyridine N-oxide)
- 1003-67-4(4-methylpyridin-1-ium-1-olate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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